Cas no 2228449-92-9 (tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate
• CAS No: 2228449-92-9
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6012336
• PubChem ID: 165828588
• Update Time: 2025-06-12

tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate
• 2228449-92-9
• tert-butyl N-[2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenyl]carbamate
• EN300-1889639

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-8-9(17)6-7-10(11)12-13(18)16(12,4)5/h6-8,12-13H,18H2,1-5H3,(H,19,20)
• InChI Key： ALKFKZRLBBWVBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate (CAS: 2228449-92-9)

The compound tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate (CAS: 2228449-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

A key area of investigation has been the compound's role as a potential intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in constructing more complex structures with enhanced pharmacological properties. The presence of both the amino and carbamate functionalities provides multiple sites for chemical modification, making it a versatile building block in medicinal chemistry.

Recent synthetic approaches to tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate have focused on improving yield and purity while reducing environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, with particular emphasis on catalyst selection and solvent systems. These advancements have significantly enhanced the compound's accessibility for further research applications.

Biological evaluations have revealed interesting properties of this compound and its derivatives. Preliminary studies suggest potential activity against specific enzyme targets, though the exact mechanism of action remains under investigation. The structural features of the molecule, particularly the cyclopropyl ring, appear to contribute to its biological interactions, possibly through constrained conformational effects on binding to biological targets.

Current research efforts are also exploring the compound's potential in addressing drug resistance challenges. Its unique structural characteristics may offer advantages in overcoming resistance mechanisms observed in various disease targets. Several research groups are investigating structure-activity relationships to optimize its therapeutic potential while minimizing off-target effects.

Looking forward, tert-butyl N-2-(3-amino-2,2-dimethylcyclopropyl)-5-chlorophenylcarbamate represents a promising scaffold for further drug discovery efforts. Ongoing research aims to fully characterize its pharmacological profile and explore its potential in various therapeutic areas. The compound's development trajectory suggests it may play an important role in future pharmaceutical innovations, particularly in areas requiring novel chemical entities with distinct structural features.